Cas no 887267-05-2 (2,5-Difluoro-4-hydroxybenzonitrile)

2,5-Difluoro-4-hydroxybenzonitrile Properties

Names and Identifiers

• Benzonitrile,2,5-difluoro-4-hydroxy-
• Benzonitrile, 2,5-difluoro-4-hydroxy-
• 2,5-Difluoro-4-hydroxybenzonitrile
• SY265449
• AKOS027418499
• PS-11703
• 887267-05-2
• MFCD09258917
• +Expand

• MDL： MFCD09258917
• InChIKey： JUMIREAGYDSCKO-UHFFFAOYSA-N
• Inchi： 1S/C7H3F2NO/c8-5-2-7(11)6(9)1-4(5)3-10/h1-2,11H
• SMILES： C(#N)C1=CC(F)=C(O)C=C1F

Computed Properties

• Exact Mass: 155.018
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 155.018
• Heavy Atom Count: 11
• Complexity: 188
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 44A^2

Experimental Properties

• Boiling Point: 257.3±40.0 °C(Predicted)
• pka: 5.60±0.23(Predicted)
• Density: 1.44±0.1 g/cm3(Predicted)

2,5-Difluoro-4-hydroxybenzonitrile Security Information

2,5-Difluoro-4-hydroxybenzonitrile Customs Data

• HS CODE：2926907090